Cas no 1804857-08-6 (Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate
• CAS No: 1804857-08-6
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4869798
• Update Time: 2025-05-19

Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)4-3(13)2-12-6(9)5(4)7(10)11/h2,7,13H,1H3
• InChI Key： MQIAYVXMNHZPMD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(=O)OC)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1804857-08-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate, identified by its CAS number 1804857-08-6, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core adorned with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a chloro substituent, a difluoromethyl group, and a hydroxyl group on the pyridine ring endows it with unique reactivity, enabling its use in diverse chemical transformations.

The< strong>2-chloro and 3-(difluoromethyl) moieties are particularly noteworthy, as they introduce electrophilic and lipophilic characteristics to the molecule, respectively. These features are instrumental in facilitating nucleophilic substitution reactions, which are commonly employed in medicinal chemistry to introduce new functional groups or to construct complex molecular architectures. The< strong>5-hydroxypyridine moiety further enhances the compound's versatility by serving as a hydrogen bond acceptor, improving its solubility and interactions with biological targets.

In recent years, the demand for novel heterocyclic compounds has surged due to their prevalence in biologically active pharmaceuticals. Pyridine derivatives, in particular, have been extensively studied for their role in drug discovery. Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate has emerged as a key building block in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Its structural motifs are frequently incorporated into lead compounds that exhibit promising pharmacological activity.

One of the most compelling applications of this compound is in the development of targeted cancer therapies. Kinase inhibitors, which are designed to inhibit specific enzymes overexpressed in cancer cells, represent a major class of anticancer drugs. The< strong>2-chloro and< strong>3-(difluoromethyl) groups provide optimal binding interactions with the ATP-binding pockets of kinases, enhancing the potency and selectivity of these inhibitors. Furthermore, the< strong>5-hydroxypyridine moiety can be further functionalized to improve pharmacokinetic properties, such as solubility and metabolic stability.

The pharmaceutical industry has also leveraged Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate in the synthesis of antiviral agents. Viruses often rely on host cell kinases for replication, making them susceptible to inhibition by kinase-targeted drugs. Researchers have utilized this compound as a scaffold to develop inhibitors that disrupt viral replication cycles. The< strong>difluoromethyl group, in particular, has been shown to enhance binding affinity and resistance profiles against viral enzymes.

In addition to its role in oncology and virology, Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate has found applications in anti-inflammatory drug development. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders and autoimmune conditions. By modulating inflammatory pathways through kinase inhibition or other mechanisms, this compound contributes to the development of novel therapeutics that address unmet medical needs.

The synthetic utility of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate extends beyond its direct pharmaceutical applications. It serves as a versatile intermediate for further derivatization into more complex molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or alkenyl groups at various positions on the pyridine ring. These modifications can enhance bioavailability or target specific biological processes.

The< strong>DNA intercalation agents, another area where this compound has shown promise, are designed to insert themselves between DNA base pairs, disrupting replication and transcription processes. The structural features of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate, particularly its planar aromatic system and hydrogen bond donors/acceptors, make it an excellent candidate for such applications.

The growing interest in green chemistry has also influenced the synthesis of Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate. Researchers are increasingly adopting sustainable methodologies to minimize waste and energy consumption while maintaining high yields and purity standards. Catalytic processes and solvent-free reactions are being explored as alternatives to traditional synthetic routes.

In conclusion, Methyl 2-chloro-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1804857-08-6) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing kinase inhibitors, antiviral agents, anti-inflammatory drugs, and other therapeutic molecules. As our understanding of disease mechanisms advances and new synthetic methodologies emerge, this compound will continue to play a pivotal role in drug discovery efforts worldwide.